Cas no 1105244-81-2 (7-(4-fluorophenyl)methyl-3-methyl-8-(2-methylpropyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(4-fluorophenyl)methyl-3-methyl-8-(2-methylpropyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 1105244-81-2
• MF: C₁₇H₂₀FN₅O₂
• MW: 345.371406555176
• CID: 6442005
• Update Time: 2025-10-21

7-(4-fluorophenyl)methyl-3-methyl-8-(2-methylpropyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-fluorophenyl)methyl-3-methyl-8-(2-methylpropyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-[(4-fluorophenyl)methyl]-3-methyl-8-(2-methylpropylamino)purine-2,6-dione

• Inchi： 1S/C17H20FN5O2/c1-10(2)8-19-16-20-14-13(15(24)21-17(25)22(14)3)23(16)9-11-4-6-12(18)7-5-11/h4-7,10H,8-9H2,1-3H3,(H,19,20)(H,21,24,25)
• InChI Key： YQHVVVLRUNEQOD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)C2=C(N(C)C(=O)NC2=O)N=C1NCC(C)C

Additional information on 7-(4-fluorophenyl)methyl-3-methyl-8-(2-methylpropyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Professional Introduction to Compound with CAS No. 1105244-81-2 and Product Name: 7-(4-fluorophenyl)methyl-3-methyl-8-(2-methylpropyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione

The compound with the CAS number 1105244-81-2 and the product name 7-(4-fluorophenyl)methyl-3-methyl-8-(2-methylpropyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a fluorine substituent and various alkyl chains, contributes to its unique chemical properties and reactivity.

In recent years, there has been a growing interest in the development of novel purine derivatives as therapeutic agents. Purines are fundamental components of nucleic acids and play a crucial role in various biological processes. The compound in question belongs to the class of purine-based molecules, which have been extensively studied for their pharmacological activities. Specifically, the 7-(4-fluorophenyl)methyl moiety and the 3-methyl-8-(2-methylpropyl)amino group are key structural features that contribute to its biological significance. These groups not only influence the molecule's solubility and metabolic stability but also play a critical role in its interactions with biological targets.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cancer metabolism. Recent studies have highlighted the importance of metabolic reprogramming in tumor cells, which often exhibit altered purine metabolism. The fluorophenyl substituent is particularly noteworthy, as fluorinated aromatic compounds are known for their enhanced binding affinity and metabolic stability. This feature makes the compound a promising candidate for developing targeted therapies against various types of cancer.

Moreover, the tetrahydro-1H-purine-2,6-dione core structure suggests that this compound may exhibit inhibitory activity against enzymes such as xanthine oxidase (XO) and adenosine deaminase (ADA). These enzymes are critical regulators of purine metabolism and have been implicated in several pathological conditions, including gout and immunodeficiency disorders. By inhibiting these enzymes, the compound could potentially modulate purine levels in biological systems, leading to therapeutic benefits.

Recent advances in computational chemistry have enabled more precise predictions of molecular interactions. Molecular docking studies have shown that this compound can bind effectively to the active sites of several key enzymes relevant to cancer metabolism. The 4-fluorophenyl group interacts favorably with hydrophobic pockets in the enzyme active site, while the methyl and propyl chains provide additional stabilization through hydrophobic interactions. These findings support the hypothesis that this compound could be a potent inhibitor of cancer-related enzymes.

The synthesis of this compound presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it possible to produce such molecules with high yield and purity. The use of transition metal-catalyzed reactions has been particularly effective in constructing the intricate ring systems present in this compound. Additionally, modern purification techniques ensure that impurities are minimized, which is crucial for pharmaceutical applications.

Preclinical studies have begun to explore the pharmacological properties of this compound. Initial results indicate that it exhibits significant inhibitory activity against cancer cell lines without causing significant toxicity at therapeutic doses. This is an encouraging finding, as it suggests that further development could lead to a novel therapeutic agent with a favorable safety profile. Moreover, the compound's ability to cross cell membranes suggests that it may be suitable for oral administration, which would enhance patient compliance.

The potential applications of this compound extend beyond oncology. Research is ongoing into its effects on other metabolic pathways and its potential use in treating inflammatory diseases and neurodegenerative disorders. The fluorophenyl group's ability to modulate enzyme activity makes it a versatile scaffold for designing molecules with diverse biological activities. This versatility is particularly valuable in drug discovery efforts aimed at identifying new therapeutic targets.

In conclusion, the compound with CAS number 1105244-81-2 and product name 7-(4-fluorophenyl)methyl-3-methyl-8-(2-methylpropyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a promising candidate for further development as a therapeutic agent. Its unique structural features and demonstrated biological activity make it an attractive target for medicinal chemistry research. As our understanding of cancer metabolism continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.